4-Oxo-4-(pyridin-3-yl)butanenitrile
Overview
Description
4-Oxo-4-(pyridin-3-yl)butanenitrile is a member of the class of butanals . It is a member of pyridines and an aromatic ketone .
Molecular Structure Analysis
The molecular weight of 4-Oxo-4-(pyridin-3-yl)butanenitrile is 160.17 g/mol . The IUPAC Standard InChI is InChI=1S/C9H8N2O/c10-5-1-4-9(12)8-3-2-6-11-7-8/h2-3,6-7H,1,4H2 .Physical And Chemical Properties Analysis
4-Oxo-4-(pyridin-3-yl)butanenitrile has a molecular weight of 160.17 g/mol . It has a topological polar surface area of 53.8 Ų . The compound has a complexity of 204 . It has a rotatable bond count of 3 . The compound has a hydrogen bond acceptor count of 3 and a hydrogen bond donor count of 0 .Scientific Research Applications
Medicinal Chemistry: Anticancer Agents
4-Oxo-4-(pyridin-3-yl)butanenitrile is a precursor in the synthesis of fused pyrazolo[3,4-d]thiazoles and pyrazolo[3,4-d][1,4]thiazines . These compounds are of interest due to their potential as antitumor agents. The thiazole group is a feature in several anticancer drugs, and its combination with the pyrazole ring, which is present in drugs like celecoxib, suggests a broad spectrum of biological activity .
Organic Synthesis: Building Blocks
This compound serves as a versatile building block in organic synthesis. Its ketonitrile group can undergo various reactions, including hydrogenation, to produce a range of derivatives. These derivatives can be further modified to create complex organic molecules for research and development purposes .
Antiviral Research: Inhibitors
Compounds containing heteroaryl amines, such as 4-Oxo-4-(pyridin-3-yl)butanenitrile, have shown antiviral activity against viruses like the Newcastle disease virus . Modifications of these compounds could lead to new antiviral therapeutics, potentially on par with established drugs like Ribavirin.
Electrochromic Materials: Spectral Properties
Derivatives of 4-Oxo-4-(pyridin-3-yl)butanenitrile can be used to study electrochemical properties and changes in spectral properties upon the application of voltage . These studies are crucial for the development of new electrochromic materials, which have applications in smart windows and display technologies.
Nicotine Metabolite Analysis: Biomarker Study
A related compound, 4-Oxo-4-(pyridin-3-yl)butanoic acid, is a metabolite of nicotine and can be found in the urine of smokers . Studying this compound and its derivatives like 4-Oxo-4-(pyridin-3-yl)butanenitrile can help in understanding the metabolism of nicotine and in developing biomarkers for smoking-related studies.
Chemical Safety and Handling: Industrial Application
The handling and storage of 4-Oxo-4-(pyridin-3-yl)butanenitrile require adherence to safety protocols due to its chemical properties. It is stored at room temperature and has specific hazard and precautionary statements associated with it. This information is vital for researchers and industries that use this compound in their processes .
properties
IUPAC Name |
4-oxo-4-pyridin-3-ylbutanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c10-5-1-4-9(12)8-3-2-6-11-7-8/h2-3,6-7H,1,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKXWIKVGGKZDJY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C(=O)CCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60307123 |
Source
|
| Record name | 4-Oxo-4-(pyridin-3-yl)butanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60307123 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Oxo-4-(pyridin-3-yl)butanenitrile | |
CAS RN |
36740-10-0 |
Source
|
| Record name | γ-Oxo-3-pyridinebutanenitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=36740-10-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 187782 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036740100 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 36740-10-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=187782 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Oxo-4-(pyridin-3-yl)butanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60307123 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-oxo-4-(pyridin-3-yl)butanenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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